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Introduction

Chlorophyll-c is a key accessory photosynthetic pigment found in many ecologically significant

marine phytoplankton groups, including diatoms, dinoflagellates, and haptophytes.[1] Unlike

chlorophyll-a, which is ubiquitous among all photosynthetic algae, the presence and

concentration of chlorophyll-c can serve as a valuable chemotaxonomic marker to identify and

quantify these specific algal populations. Accurate measurement of chlorophyll-c is therefore

critical for studies related to marine primary productivity, phytoplankton community structure,

and ocean biogeochemistry.

These application notes provide detailed protocols for field sampling, preservation, extraction,

and measurement of chlorophyll-c from seawater samples. The methodologies cover traditional

spectrophotometric techniques, which allow for the simultaneous determination of chlorophylls

a, b, and c, as well as an overview of more advanced chromatographic methods.

Field Sampling and Sample Preservation
Proper collection and preservation of water samples are crucial first steps to prevent pigment

degradation.[2] Pigments are sensitive to light and heat, so samples should be handled under

low-light conditions and kept cool throughout the process.[2][3]
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Experimental Protocol: Water Filtration and Sample
Storage

Water Collection: Collect seawater samples from the desired depth using a non-toxic water

sampler (e.g., Niskin bottle) or a pump system.[2] The volume of water required will depend

on the expected phytoplankton biomass and the analytical method's sensitivity. For open

ocean (oligotrophic) waters, 2-4 liters may be necessary, while for coastal (eutrophic) waters,

100-500 mL may suffice.[4][5]

Filtration Setup: Under subdued light, set up a filtration manifold. Place a glass fiber filter

(e.g., Whatman GF/F, 0.7 µm nominal pore size) onto the filter holder using clean forceps.[2]

This filter type is widely used for its high retention efficiency of small particles.[2]

Filtration: Gently mix the water sample by inverting the collection bottle. Measure a known

volume of seawater using a graduated cylinder and pour it into the filter funnel.[5] Apply a

gentle vacuum (not exceeding 0.3 bar or 5 mm Hg) to filter the sample.[2][6] High vacuum

can cause cell rupture and loss of pigments.

Filter Rinsing: Once the majority of the water has passed through, rinse the inner walls of the

filter funnel with a small amount of filtered seawater or an isotonic solution to ensure all

particles are collected on the filter.[7]

Filter Removal and Storage: After all water has passed through, remove the filter using

forceps. Fold the filter in half with the particulate side inwards. Blot the outside of the filter

with a paper towel to remove excess water.

Preservation: Place the folded filter into a labeled cryovial or wrap it in aluminum foil.[3][4]

Immediately freeze the sample. For short-term storage (up to 24 days), -20°C is acceptable.

[8] For long-term storage, quick-freezing in liquid nitrogen (-196°C) followed by storage at

-80°C is recommended to minimize pigment degradation.[9][10]

Data Presentation: Sample Collection Parameters
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Parameter Recommendation Rationale Citations

Filter Type

Glass Fiber Filter

(GF/F), 0.7 µm

nominal pore size

High retention

efficiency for

picoplankton.

[2]

Sample Volume 0.2 L - 4 L

Varies with

phytoplankton

concentration; chosen

to ensure visible color

on the filter.

[4][5]

Vacuum Pressure
< 0.3 bar (22.5 cm

Hg)

Prevents cell lysis and

loss of pigment.
[2]

Storage Temperature
-20°C (short-term) or

-80°C (long-term)

Minimizes enzymatic

degradation of

chlorophylls.

[8][9][10]

Storage Duration

Up to 48 hours

(refrigerated, pre-

filtration); up to 24

days (frozen filter).

Pigments degrade

over time, even when

frozen.

[8]

Visualization: Field Sampling Workflow
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Field Sampling & Preservation

1. Collect Seawater Sample

2. Filter Known Volume
(GF/F Filter)

Gentle Vacuum

3. Preserve Filter
(Freeze at -20°C to -80°C)

Low Light

 

Pigment Extraction Protocol

1. Place Frozen Filter
in Centrifuge Tube

2. Add 90% Acetone

3. Mechanical Disruption
(Grind or Sonicate)

4. Steep (18-24h, 4°C, Dark)

5. Centrifuge to Clarify

6. Collect Supernatant
for Analysis
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Analytical Measurement Phase

Clarified Pigment Extract

Select Analytical Method

Spectrophotometry
(Measure Absorbance at
664, 647, 630, 750 nm)

Accessible

Fluorometry
(Measure Fluorescence)

High Sensitivity

HPLC
(Separation & Detection)

High Specificity

Calculate Concentration
(e.g., Trichromatic Equations)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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